![molecular formula C11H18N4O4S B6285338 tert-butyl 3-sulfamoyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate CAS No. 2137645-45-3](/img/no-structure.png)
tert-butyl 3-sulfamoyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate
Overview
Description
The compound “tert-butyl 3-sulfamoyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate” belongs to the class of organic compounds known as pyrazolopyrazines . These are polycyclic aromatic compounds containing a pyrazole ring fused to a pyrazine ring .
Molecular Structure Analysis
The InChI code for a similar compound, “tert-butyl 3-[(propan-2-yl)sulfamoyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate”, is 1S/C14H24N4O4S/c1-10(2)16-23(20,21)12-8-15-18-7-6-17(9-11(12)18)13(19)22-14(3,4)5/h8,10,16H,6-7,9H2,1-5H3 . This can provide some insights into the molecular structure of the compound you’re interested in.
Physical And Chemical Properties Analysis
The molecular weight of a similar compound, “tert-butyl 3-[(propan-2-yl)sulfamoyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate”, is 344.43 . This might give some insights into the physical and chemical properties of the compound you’re interested in.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-sulfamoyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate involves the reaction of tert-butyl 3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate with sulfamic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is then treated with tert-butyl chloroformate to form the final compound.", "Starting Materials": [ "tert-butyl 3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate", "sulfamic acid", "N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC)", "tert-butyl chloroformate" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate and sulfamic acid in a suitable solvent such as dichloromethane or dimethylformamide.", "Step 2: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) to the reaction mixture and stir for several hours at room temperature or under reflux.", "Step 3: After completion of the reaction, filter off any precipitated dicyclohexylurea or diisopropylurea byproduct and evaporate the solvent under reduced pressure.", "Step 4: Dissolve the resulting intermediate in a suitable solvent such as dichloromethane or dimethylformamide and add tert-butyl chloroformate dropwise with stirring.", "Step 5: After completion of the reaction, filter off any precipitated byproducts and evaporate the solvent under reduced pressure to obtain tert-butyl 3-sulfamoyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate as a white solid." ] } | |
CAS RN |
2137645-45-3 |
Product Name |
tert-butyl 3-sulfamoyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
Molecular Formula |
C11H18N4O4S |
Molecular Weight |
302.4 |
Purity |
95 |
Origin of Product |
United States |
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